Cas no 2138000-97-0 (5-amino-3-bromo-1-(4-methylpentan-2-yl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-1-(4-methylpentan-2-yl)-1,2-dihydropyridin-2-one
• CAS No: 2138000-97-0
• MF: C₁₁H₁₇BrN₂O
• MW: 273.169481992722
• CID: 6594831
• PubChem ID: 165795758
• Update Time: 2025-10-31

5-amino-3-bromo-1-(4-methylpentan-2-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-1-(4-methylpentan-2-yl)-1,2-dihydropyridin-2-one
• EN300-1109264
• 2138000-97-0

• Inchi： 1S/C11H17BrN2O/c1-7(2)4-8(3)14-6-9(13)5-10(12)11(14)15/h5-8H,4,13H2,1-3H3
• InChI Key： JREMYJZXXYGOAS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN(C1=O)C(C)CC(C)C)N

Computed Properties

• Exact Mass: 272.05243g/mol
• Monoisotopic Mass: 272.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-3-bromo-1-(4-methylpentan-2-yl)-1,2-dihydropyridin-2-one

Introduction to 5-amino-3-bromo-1-(4-methylpentan-2-yl)-1,2-dihydropyridin-2-one (CAS No. 2138000-97-0)

The compound 5-amino-3-bromo-1-(4-methylpentan-2-yl)-1,2-dihydropyridin-2-one (CAS No. 2138000-97-0) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel heterocyclic scaffolds. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological applications. The presence of multiple functional groups, including an amino group, a bromine substituent, and a branched alkyl side chain, makes it a versatile building block for further chemical modifications and drug development.

Recent research in the domain of dihydropyridines has highlighted their broad spectrum of biological activities. Dihydropyridines are known for their role as calcium channel blockers, but their utility extends beyond cardiovascular applications. The structural motif of 5-amino-3-bromo-1-(4-methylpentan-2-yl)-1,2-dihydropyridin-2-one incorporates elements that suggest potential interactions with various biological targets. Specifically, the amino group at the 5-position and the bromine atom at the 3-position provide opportunities for hydrogen bonding and halogen bonding interactions, respectively.

In the context of modern drug discovery, the synthesis of such complex molecules often involves multi-step organic transformations. The 4-methylpentan-2-yl side chain adds a degree of steric complexity, which can be exploited to modulate binding affinity and selectivity. This feature is particularly relevant in the development of small molecule inhibitors targeting enzymes or receptors with specific spatial requirements. The dihydropyridine core itself is a well-studied scaffold, with modifications at various positions leading to distinct pharmacological profiles.

One of the most exciting aspects of this compound is its potential as a precursor for more complex derivatives. Researchers have been exploring ways to functionalize the 5-amino and 3-bromo positions to create libraries of analogs with tailored properties. For instance, coupling strategies such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination can be employed to introduce aryl or heteroaryl groups, respectively. These modifications can significantly alter the pharmacokinetic and pharmacodynamic properties of the resulting molecules.

The 1-(4-methylpentan-2-yl) moiety is another key feature that warrants further investigation. This branched alkyl group not only contributes to the overall shape and flexibility of the molecule but also influences solubility and metabolic stability. Understanding these structural relationships is crucial for optimizing drug-like properties such as bioavailability and target engagement. Computational modeling techniques have been increasingly used to predict how these structural features will impact biological activity.

Recent studies have also begun to explore the synthetic pathways leading to 5-amino-3-bromo-1-(4-methylpentan-2-yl)-1,2-dihydropyridin-2-one. Efficient synthetic routes are essential for both academic research and industrial-scale production. One approach involves a multi-component reaction (MCR) that allows for the one-pot formation of the dihydropyridine core while incorporating the desired substituents. Such methodologies align with green chemistry principles by reducing waste and streamlining synthetic steps.

The potential applications of this compound extend across multiple therapeutic areas. For example, dihydropyridine derivatives have shown promise in treating neurological disorders by modulating neurotransmitter release or receptor activity. The presence of both amino and bromo functional groups suggests that this molecule could serve as a lead compound for developing treatments targeting central nervous system disorders or inflammation-related conditions.

In conclusion, 5-amino-3-bromo-1-(4-methylpentan-2-yl)-1,2-dihydropyridin-2-one (CAS No. 2138000-97-0) represents a compelling example of how structural complexity can be leveraged to discover novel pharmacological entities. Its unique combination of functional groups and its well-defined synthetic accessibility make it an attractive candidate for further medicinal chemistry exploration. As research continues in this area, we can expect to see more derivatives being developed with enhanced therapeutic potential.